
Section 1: Chemical Identification and Key
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methylbutyl salicylate

Cat. No.: B1618766 Get Quote

A foundational aspect of laboratory safety is the accurate identification of a chemical and its

physical properties, which dictate its behavior under various conditions.

Table 1.1: Chemical Identity of 2-Methylbutyl Salicylate

Identifier Value Source(s)

IUPAC Name
2-methylbutyl 2-

hydroxybenzoate
[1]

Synonyms
Benzoic acid, 2-hydroxy-, 2-

methylbutyl ester
[1][2]

CAS Number 51115-63-0 [1][2][3]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

Table 1.2: Physicochemical Properties
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Property Value
Significance in a
Lab Setting

Source(s)

Appearance
Colorless to almost

colorless clear liquid

Allows for easy visual

identification and

assessment of purity.

[4]

Flash Point 109.44 °C (229 °F)

Classified as a

combustible liquid.

Requires storage

away from ignition

sources.

[3]

Water Solubility
Very slightly soluble /

Insoluble

Spills will not readily

mix with water;

appropriate cleanup

methods are required.

Affects environmental

fate.

[5][6]

Solubility in Organics
Soluble in alcohol,

ether, acetone

Informs choice of

solvents for

experimental work

and for cleaning

contaminated

surfaces.

[6]

Vapor Density >1 (Heavier than air)

Vapors can

accumulate in low-

lying areas, increasing

the risk of inhalation

exposure and

potential for a

flammable

atmosphere near the

floor.

[5]
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Section 2: GHS Hazard Identification and
Classification
2-Methylbutyl salicylate possesses a complex hazard profile that demands careful attention.

While some aggregated reports suggest it may not meet GHS criteria, a conservative approach

based on detailed Safety Data Sheets (SDS) is warranted to ensure personnel safety.[1] The

following classification represents the potential hazards.

Table 2.1: GHS Classification for 2-Methylbutyl Salicylate

Hazard Class GHS Code Hazard Statement Pictogram

Acute Toxicity, Oral H302 Harmful if swallowed alt text

Serious Eye Damage H318
Causes serious eye

damage
alt text

Skin Sensitization H317
May cause an allergic

skin reaction
alt text

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child

alt text

Aquatic Hazard

(Chronic)
H411 / H412

Toxic/Harmful to

aquatic life with long

lasting effects

alt text

Signal Word: Danger

This classification underscores that the primary risks are associated with ingestion, severe eye

damage, and potential long-term health effects such as skin sensitization and reproductive

harm.

Section 3: Toxicological Profile and Routes of
Exposure
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The toxicity of 2-Methylbutyl salicylate is intrinsically linked to its salicylate moiety.

Overexposure can lead to a condition known as "salicylism."

Mechanism of Toxicity: Salicylates interfere with cellular metabolism by uncoupling oxidative

phosphorylation in the mitochondria. This disruption halts the primary energy production

pathway, leading to a buildup of lactic acid and a subsequent metabolic acidosis.[7]

Concurrently, salicylates directly stimulate the brain's respiratory centers, causing

hyperventilation and respiratory alkalosis.[7][8] This creates a dangerous mixed acid-base

disturbance that is a hallmark of salicylate poisoning.[8]

Key Symptoms of Overexposure (Salicylism): Early signs of toxicity include:

Nausea and vomiting[8]

Tinnitus (ringing in the ears) and difficulty hearing[7]

Headache, dizziness, and mental confusion[8]

Hyperventilation (increased breathing rate)[8]

More severe intoxication can progress to seizures, cerebral edema, coma, and noncardiogenic

pulmonary edema.[7][8]

Routes of Exposure:

Eye Contact: Poses the most immediate and severe risk. The H318 classification ("Causes

serious eye damage") indicates that contact can lead to irreversible injury if not treated

promptly and properly.

Skin Contact: Can cause irritation and, with repeated exposure, may lead to allergic skin

sensitization (H317), a permanent state of allergic reactivity to the substance.

Ingestion: Harmful if swallowed (H302). Given the potential for systemic toxicity and

salicylism, ingestion must be strictly avoided.

Inhalation: While the vapor pressure is low, inhalation of aerosols or mists, particularly during

heating or spraying, can lead to respiratory irritation and systemic absorption.[9]
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Section 4: The Hierarchy of Controls for Safe
Handling
A systematic approach to safety involves implementing controls in a prioritized order, known as

the hierarchy of controls. This framework is crucial for minimizing risk when working with

hazardous substances like 2-Methylbutyl salicylate.
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Hierarchy of Controls for 2-Methylbutyl Salicylate

Elimination
(Most Effective)

Not feasible if required for research.

Substitution
Substitute with a less hazardous chemical

if scientifically viable.

Engineering Controls
Work within a certified chemical fume hood.

Utilize local exhaust ventilation.
Ensure safety showers/eyewash stations are accessible.

Administrative Controls
Develop and follow SOPs.

Restrict access to authorized personnel.
Provide comprehensive safety training.

Personal Protective Equipment
(Least Effective)

Tightly-fitting safety goggles, chemical-resistant gloves,
lab coat. Use respirator if aerosols are generated.
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Spill Occurs

Assess Risk
(Size, Location, Ventilation)

Alert Personnel &
Secure Area

Don Full PPE
(Goggles, Face Shield,

Gloves, Lab Coat)

Remove All
Ignition Sources

Contain Spill
(Use inert absorbent dikes)

Absorb Material
(Use sand, earth, or
commercial sorbent)

Collect Waste
(Scoop into a labeled,

sealable container)

Decontaminate Area
(Wipe with solvent, then

soap and water)

Dispose of Waste
(Follow institutional hazardous

waste procedures)

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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